Cas no 551935-98-9 (N'-hydroxypyrrolidine-1-carboximidamide)

N'-hydroxypyrrolidine-1-carboximidamide structure
551935-98-9 structure
Product Name:N'-hydroxypyrrolidine-1-carboximidamide
CAS No:551935-98-9
MF:C5H11N3O
MW:129.160340547562
CID:943503
PubChem ID:40479342
Update Time:2025-04-19

N'-hydroxypyrrolidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 1-pyrrolidinecarboximidamide,n-hydroxy-
    • 1-[hydroxy(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol
    • AC1Q7DDJ
    • AR-1B9481
    • KST-1B9120
    • N-Hydroxypropranolol
    • N-hydroxy-pyrrolidine-1-carboxamidine
    • N'-hydroxypyrrolidine-1-carboximidamide
    • SCHEMBL4586883
    • EN300-153903
    • 551935-98-9
    • CHEMBL312063
    • Inchi: 1S/C5H11N3O/c6-5(7-9)8-3-1-2-4-8/h9H,1-4H2,(H2,6,7)
    • InChI Key: YVUUTZVRHZMHKM-UHFFFAOYSA-N
    • SMILES: O/N=C(\N)/N1CCCC1

Computed Properties

  • Exact Mass: 129.09033
  • Monoisotopic Mass: 129.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 59.35

N'-hydroxypyrrolidine-1-carboximidamide Pricemore >>

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